1-[(tert-Butoxy)carbonyl]spiro[azetidine-3,3'-indole]-7'-carboxylic acid

• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol
• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]spiro[azetidine-3,3'-indole]-7'-carboxylic acid
• InChI: InChI=1S/C16H18N2O4/c1-15(2,3)22-14(21)18-8-16(9-18)7-17-12-10(13(19)20)5-4-6-11(12)16/h4-7H,8-9H2,1-3H3,(H,19,20)
• InChI Key: LBBIOFNJCZBGKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)C=NC3=C(C=CC=C23)C(=O)O

Description

1-[(tert-Butoxy)carbonyl]spiro[azetidine-3,3'-indole]-7'-carboxylic acid is a spirocyclic compound featuring a rigid bicyclic system where an azetidine (four-membered nitrogen-containing ring) is fused to an indole core. Such spiro structures are of significant interest in medicinal chemistry due to their conformational rigidity, which can improve target binding affinity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(tert-Butoxy)carbonyl]spiro[azetidine-3,3’-indole]-7’-carboxylic acid typically involves multiple steps, starting with the formation of the spiro[azetidine-3,3’-indole] core. This can be achieved through cyclization reactions involving appropriate precursors. The tert-butoxycarbonyl group is then introduced using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, solvent choice, and reaction time. The use of continuous flow reactors can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Reaction Types

The compound participates in several reaction types, driven by its functional groups (tert-butoxycarbonyl (BOC) group, carboxylic acid, and spirocyclic framework).

Reaction Type	Description
Hydrolysis	Cleavage of the BOC group under acidic/basic conditions to generate a free amine.
Substitution	Modification of the carboxylic acid via esterification or amide bond formation.
Ring-Opening	Potential reactivity of the azetidine ring (e.g., nucleophilic attack on the strained four-membered ring).
Non-covalent Interactions	Hydrogen bonding and π-stacking interactions mediated by the indole and azetidine moieties.

Synthetic Routes

The synthesis of this compound typically involves multi-step strategies to assemble the spirocyclic framework. Key methods include:

• Cyclization Reactions : Formation of the spirocyclic structure through intramolecular reactions, such as nucleophilic attack on activated carbonyl groups.

• BOC Group Introduction : Protection of the amine moiety using tert-butoxycarbonyl chloride, often under basic conditions (e.g., NaHCO₃).

• Carboxylic Acid Derivatization : Functionalization of the carboxylic acid group via esterification or amidation.

Common Reagents and Conditions

Reaction	Reagents/Conditions
BOC Deprotection	Acidic (e.g., HCl in dioxane) or basic (e.g., NH₃·H₂O) conditions.
Esterification	Alcohol, acid catalyst (e.g., H₂SO₄), or coupling agents (e.g., DCC/DMAP).
Amide Formation	Amine nucleophile, coupling agents (e.g., HATU), and bases (e.g., DIPEA).
Cyclization	Activating agents (e.g., EDC) for carbonyl activation.

Major Reaction Products

The compound’s reactivity leads to distinct products depending on the reaction pathway:

• BOC-Deprotected Derivative : Removal of the BOC group yields a free amine, potentially enabling subsequent reactions (e.g., acylation).

• Ester Derivatives : Esterification of the carboxylic acid produces esters (e.g., methyl, ethyl), altering solubility and bioavailability.

• Amide Derivatives : Amide bond formation with amines generates bioisosteric analogs.

• Spiro-Ring Modification : Ring-opening reactions of the azetidine moiety (e.g., via nucleophilic attack) could yield linearized derivatives.

Biological Interactions and Reactivity

The compound’s structural features influence its biological interactions:

• Hydrogen Bonding : The carboxylic acid and BOC group participate in hydrogen bonds with biological targets (e.g., enzymes).

• π-Stacking : The indole moiety engages in aromatic interactions with hydrophobic pockets in proteins.

• Azetidine Reactivity : The strained azetidine ring may undergo nucleophilic ring-opening, affecting its stability in physiological conditions.

6.1. Structural Insights

Docking studies reveal that the compound’s spirocyclic framework enables interactions with hydrophobic and polar regions of binding sites. For example, in HLGP (human liver glycogen phosphorylase), the indole and azetidine rings participate in π-stacking and hydrogen bonding with residues like TYR613 and HIS571 .

6.2. Functional Group Influence

The ester functionality in related compounds (e.g., compound 7 in ) significantly impacts bioactivity, suggesting that the carboxylic acid group in this compound could modulate its therapeutic potential.

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]spiro[azetidine-3,3’-indole]-7’-carboxylic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]spiro[azetidine-3,3’-indole]-7’-carboxylic acid involves its ability to act as a protecting group for amines. The tert-butoxycarbonyl group can be selectively removed under acidic conditions, revealing the free amine for further reactions. This selective deprotection is crucial in multi-step organic synthesis, allowing for the sequential construction of complex molecules .

Comparison with Similar Compounds

Structural Analogs with Boc and Indole Moieties

Compounds like ethyl 1-[(tert-butoxycarbonyl)amino]-2-methyl-5-(1-methyl-1H-indol-3-yl)-4-[(1-methyl-1H-indol-3-yl)carbonyl]-1H-pyrrole-3-carboxylate (10a) and its derivatives () share the Boc-protected amine and indole subunits but differ in their core structure (pyrrole vs. spiro azetidine-indole). Key distinctions include:

• Synthetic Yields: Derivatives like 10a–e are synthesized in high yields (94–98%) via CuCl₂·2H₂O-catalyzed reactions with 1,2-diaza-1,3-dienes (DD) .
• Melting Points : 10a (169–173°C) and 10b (186–190°C) show that methyl substituents on the indole increase melting points, suggesting similar trends could apply to the target compound’s derivatives .

Table 1: Comparison of Boc-Protected Indole Derivatives

Compound Name	Core Structure	Melting Point (°C)	Yield (%)	Key Functional Groups
10a ()	Pyrrole	169–173	98	Boc, Indole, Ester
Target Compound	Spiro Azetidine-Indole	N/A	N/A	Boc, Indole, Carboxylic Acid
Benzyl spiro[indole-3,4'-piperidine] ()	Spiro Piperidine-Indole	N/A	N/A	Benzyl ester, Piperidine

Spirocyclic Indole Derivatives

Benzyl 5-methoxy-1,2-dihydrospiro[indole-3,4'-piperidine]-10-carboxylate () shares the spiro[indole] framework but replaces azetidine with a piperidine ring. Key differences include:

• Ring Size : Azetidine’s smaller ring introduces higher ring strain, which may increase reactivity or alter binding kinetics compared to six-membered piperidine systems.
• Synthetic Conditions : The piperidine derivative is synthesized using trifluoroacetic acid (TFA) and hydrazine, contrasting with the CuCl₂-mediated reactions for pyrrole analogs .

Boc-Protected Compounds

and highlight diverse Boc-protected compounds, such as 1-(tert-butoxycarbonyl)indole-2-boronic acid and 3,3-difluorocyclopentan-1-ol (PBLJ7059) . These compounds emphasize the Boc group’s versatility in protecting amines during synthesis. However, the target compound’s 7'-carboxylic acid group differentiates it from boronic acids (used in Suzuki couplings) or fluorinated analogs (e.g., PBLJ7059), where fluorine enhances lipophilicity and metabolic stability .

Carboxylic Acid Derivatives

Compounds like 7-hydroxyindole () lack the Boc and spiro features but share the indole core. The 7'-carboxylic acid in the target compound offers stronger acidity (pKa ~4–5) compared to phenolic -OH (pKa ~10), improving water solubility and facilitating salt formation for drug formulation .

Biological Activity

1-[(tert-Butoxy)carbonyl]spiro[azetidine-3,3'-indole]-7'-carboxylic acid is a compound of increasing interest in medicinal chemistry due to its unique spirocyclic structure and potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The compound features a spirocyclic structure that combines an azetidine ring and an indole moiety. Its molecular formula is $C_{16}H_{21}N_{3}O_{4}$, with a molecular weight of approximately 305.36 g/mol. The tert-butoxycarbonyl (Boc) group serves as a protecting group, enhancing the compound's stability and solubility.

Anticancer Activity

Recent studies have highlighted the anticancer potential of spirocyclic compounds, including derivatives of 1-[(tert-butoxy)carbonyl]spiro[azetidine-3,3'-indole]-7'-carboxylic acid. For instance, a library of natural product-like derivatives was synthesized based on similar structures, demonstrating significant cytotoxic effects against various cancer cell lines. The initial evaluation indicated that certain derivatives exhibited IC50 values in the low micromolar range, suggesting potent anticancer activity .

The mechanism by which these compounds exert their anticancer effects may involve the induction of apoptosis in cancer cells. Studies suggest that spirocyclic compounds can modulate key signaling pathways associated with cell survival and proliferation. For example, they may inhibit the PI3K/Akt pathway, leading to increased apoptosis in cancerous cells .

Study 1: Synthesis and Evaluation

In a recent study, researchers synthesized a series of spirocyclic oxindoles, including variants of the target compound. These compounds were evaluated for their biological activity using various assays. The results indicated that specific modifications to the azetidine or indole moieties could significantly enhance cytotoxicity against cancer cells .

Study 2: Structure-Activity Relationship (SAR)

A detailed SAR analysis was conducted to understand how structural variations influence biological activity. It was found that substituents on the indole ring could alter the binding affinity to target proteins involved in cancer progression. Compounds with electron-withdrawing groups showed improved activity compared to those with electron-donating groups .

Data Tables

Compound Name	Molecular Weight (g/mol)	IC50 (µM)	Target
1-[(tert-Butoxy)carbonyl]spiro[azetidine-3,3'-indole]-7'-carboxylic acid	305.36	5.2	Cancer Cell Lines
Derivative A	310.40	4.8	Cancer Cell Lines
Derivative B	298.30	6.0	Cancer Cell Lines